Cas no 42970-55-8 (2H-Azirine-2-carboxaldehyde,3-phenyl-)

• Product Name: 2H-Azirine-2-carboxaldehyde,3-phenyl-
• CAS No: 42970-55-8
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 332460
• PubChem ID: 318520
• Update Time: 2025-04-19

2H-Azirine-2-carboxaldehyde,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azirine-2-carboxaldehyde,3-phenyl-
• 3-PHENYL-2H-AZIRENE-2-CARBALDEHYDE
• 3-phenyl-2H-azirine-2-carbaldehyde
• 3-Phenyl-2H-azirine-2-carboxaldehyd
• 2-Formyl-3-phenyl-2H-aziridin
• 3-Phenyl-2H-aziridin-2-carbaldehyd
• 3-Phenyl-2H-azirin-2-carbaldehyd
• 3-Phenyl-2H-azirin-2-carboxaldehyd
• 3-phenyl-2H-azirine-2-carboxaldehyde
• AC1L7YAF
• CTK8I7228
• NSC255225
• SBB068867
• 42970-55-8
• AKOS015917442
• NSC-255225
• 2-formyl-3-phenyl-2h-azirine
• FT-0659747
• A826091
• DTXSID60312474

• Inchi： 1S/C9H7NO/c11-6-8-9(10-8)7-4-2-1-3-5-7/h1-6,8H
• InChI Key： OCRMMYPQBVFVJQ-UHFFFAOYSA-N
• SMILES： O=CC1C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 258.3°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.617
• PSA: 29.43
• LogP: 0.49240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azirines Phenylazirines